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Compound of Interest

Compound Name:
6-(benzyloxy)-1H-indole-3-

carbaldehyde

Cat. No.: B1289063 Get Quote

Essential Safety and Handling Guide for 6-
(benzyloxy)-1H-indole-3-carbaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals handling 6-
(benzyloxy)-1H-indole-3-carbaldehyde. The following information is critical for minimizing risk

and ensuring a safe laboratory environment.

Chemical Identifier:

Name: 6-(benzyloxy)-1H-indole-3-carbaldehyde

CAS Number: 92855-64-6

Molecular Formula: C16H13NO2

Appearance: Light brown solid[1]

Hazard Identification and Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 6-(benzyloxy)-1H-indole-3-carbaldehyde is classified as follows:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[3]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[2][3]

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation[2][3]

Pictogram:

alt text

Warning

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the final line of defense against chemical exposure and must

be used in conjunction with engineering controls like fume hoods.
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Protection Type Equipment Specification Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles if there

is a risk of splashing.[4]

Protects eyes and face from

splashes of the chemical or

solvents.

Skin and Body Protection

A flame-resistant lab coat is

required. Long pants and

closed-toe shoes must be worn

to cover all exposed skin.[4]

Prevents skin contact with the

chemical. Cotton is

recommended over synthetic

fabrics.[5]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) should be worn.[4]

Inspect gloves before use and

use proper removal techniques

to avoid skin contamination.

For chemicals with unknown

toxicity, double gloving may be

appropriate.[4]

Protects hands from direct

contact with the chemical.

Respiratory Protection

A NIOSH-approved respirator

may be required if engineering

controls are insufficient or

during spill cleanup. The need

for respiratory protection

should be determined by a risk

assessment.[4]

Prevents inhalation of the

powdered compound, which

can cause respiratory irritation.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is crucial for safe handling.
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Preparation

Handling

Cleanup & Disposal

Post-Handling

Conduct Risk Assessment

Don Personal Protective Equipment (PPE)

Prepare Fume Hood and Equipment

Weigh Compound in Fume Hood

Transfer Compound to Reaction Vessel

Perform Experiment
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Wash Hands Thoroughly
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Caption: Workflow for Safe Handling of 6-(benzyloxy)-1H-indole-3-carbaldehyde.
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Experimental Protocols:

1. Weighing and Transferring:

All handling of the solid compound must be conducted within a certified chemical fume hood

to prevent inhalation of dust.[5][6]

Use a weigh boat or an enclosed balance to minimize the dispersal of the powder.[6]

Avoid pouring the powder directly from the bottle to prevent spillage. Use a spatula for

transferring small quantities.[6]

Keep the container of the chemical closed as much as possible.[6]

2. Spill and Emergency Procedures:

Small Spills: In a fume hood, absorb the spill with an inert material (e.g., vermiculite, sand)

and place it in a sealed, labeled container for disposal.[4]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[7][8] If skin irritation occurs, seek medical advice.[7]

Eye Contact: Immediately rinse eyes cautiously with water for several minutes, including

under the eyelids.[7][8] Remove contact lenses if present and easy to do. Continue rinsing

and seek medical attention.[7]

Inhalation: Move the affected person to fresh air and keep them at rest in a position

comfortable for breathing.[7][8] If feeling unwell, call a poison center or doctor.[8]

Ensure that a safety shower and eyewash station are readily accessible before starting any

work.[4]

Disposal Plan
Proper disposal of chemical waste is essential to prevent environmental contamination and

ensure laboratory safety.
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Waste Type Container Disposal Procedure

Solid Chemical Waste

Clearly labeled, sealed, and

chemically compatible

container.

Collect all waste of 6-

(benzyloxy)-1H-indole-3-

carbaldehyde and

contaminated materials (e.g.,

weigh boats, gloves) in a

designated waste container.

Do not mix with other waste

streams.

Contaminated Solvents
Labeled "Organic Liquid"

waste container.

Dispose of any solvents used

for cleaning or in reactions in a

designated container for non-

halogenated organic waste.

Empty Chemical Containers Original container.

Triple rinse with a suitable

solvent, collect the rinsate as

hazardous waste, and then

deface the label before

disposing of the container

according to institutional

guidelines.

All waste must be disposed of in accordance with local, state, and federal regulations. Arrange

for collection by your institution's Environmental Health and Safety (EHS) department.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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